Cas no 86421-66-1 (4(3H)-Pyrimidinone, 2,3-dimethyl-6-phenyl-)

• Product Name: 4(3H)-Pyrimidinone, 2,3-dimethyl-6-phenyl-
• CAS No: 86421-66-1
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 661726
• PubChem ID: 13149272
• Update Time: 2025-04-19

4(3H)-Pyrimidinone, 2,3-dimethyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2,3-dimethyl-6-phenyl-
• 2,3-dimethyl-6-phenylpyrimidin-4-one
• 2,3-Dimethyl-6-phenylpyrimidin-4(3H)-one
• DTXSID20522158
• SCHEMBL8767485
• 86421-66-1

• Inchi： 1S/C12H12N2O/c1-9-13-11(8-12(15)14(9)2)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key： KKMOLRJQCZVPRZ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)N=C(C)N1C

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines